Cas no 2229172-72-7 (tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate
• CAS No: 2229172-72-7
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 5979276
• PubChem ID: 165657145
• Update Time: 2025-10-28

tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate
• 2229172-72-7
• EN300-1875068
• tert-butyl N-[2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20F2N2O3/c1-13(2,3)21-12(20)18-11-5-4-10(19)6-9(11)7-14(15,16)8-17/h4-6,19H,7-8,17H2,1-3H3,(H,18,20)
• InChI Key： WVQLCOCAWLBFOL-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2229172-72-7)

tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2229172-72-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, an amino-substituted difluoropropyl moiety, and a hydroxyphenyl group. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate involves a series of well-defined chemical reactions, including the formation of the carbamate linkage and the introduction of the difluoropropyl and hydroxyphenyl functionalities. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its physical properties, tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate is a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. The compound's stability under different conditions has been extensively studied, and it has been found to be relatively stable at room temperature and under neutral pH conditions.

The biological activity of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate has been the subject of numerous investigations. One of its most notable properties is its ability to modulate specific biological pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain enzymes involved in signal transduction processes. This makes it a promising candidate for the development of new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the pharmacokinetic properties of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral medication.

In addition to its therapeutic potential, tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate has been investigated for its utility as a research tool. Its ability to selectively interact with specific protein targets makes it an invaluable reagent for probing cellular processes and understanding disease mechanisms. Researchers have utilized this compound in various biochemical assays and cell-based models to gain deeper insights into the molecular basis of several diseases.

The safety profile of tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate has also been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further investigations are ongoing to ensure its safety in long-term use and in different patient populations.

In conclusion, tert-butyl N-2-(3-amino-2,2-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2229172-72-7) represents a promising compound with diverse applications in medicinal chemistry and biological research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new aspects of its mechanism of action and potential clinical applications.